Cas no 17653-94-0 (2-(3-Methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-Methoxyphenyl)-2-methylpropanoic acid
• CAS No: 17653-94-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD09414710
• CID: 122472
• PubChem ID: 10821634
• Update Time: 2025-05-24

2-(3-Methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-2-methylpropanoic acid
• Benzeneacetic acid,3-methoxy-a,a-dimethyl-
• 2-(2-ACETYL THYDRAZINA)-7-CHLORO-5-PHENYL-3H-1,4-BENZODIAZAPINE
• 2-(3-methoxyphenyl)-2-methyl propanic acid
• 2-(3-methoxyphenyl)-2-methyl-propanoic Acid
• 2-(3-methoxy-phenyl)-2-methyl-propionic acid
• 2-(3-Methoxy-phenyl)-2-methyl-propionsaeure
• 2-m-Methoxyphenyl-2-methylpropionsaeure
• 2-(3-Methoxyphenyl)-2-methylpropionic acid, 3-(2-Carboxyprop-2-yl)anisole
• SCHEMBL1356271
• FT-0681643
• 17653-94-0
• MFCD09414710
• A23374
• Benzeneacetic acid, 3-methoxy-alpha,alpha-dimethyl-
• AJBGTOYTKPVUPX-UHFFFAOYSA-N
• CS-0448486
• J-505801
• BB 0257711
• 2-(3-Methoxyphenyl)-2-methylpropionic acid
• EN300-211026
• 2-(3-Methoxyphenyl)-2-methylpropanoicacid
• Z801751988
• AM807366
• DTXSID30445344
• AKOS010514988
• PS-5140
• 2-(3-Methoxy-phenyl)-2-Methyl-propionicacid
• DB-010865

• MDL： MFCD09414710
• Inchi： 1S/C11H14O3/c1-11(2,10(12)13)8-5-4-6-9(7-8)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： AJBGTOYTKPVUPX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 312.988 °C at 760 mmHg
• Flash Point: 118.958 °C
• PSA: 46.53000
• LogP: 2.05740

2-(3-Methoxyphenyl)-2-methylpropanoic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-Methoxyphenyl)-2-methylpropanoic acid

Comprehensive Analysis of 2-(3-Methoxyphenyl)-2-methylpropanoic acid (CAS 17653-94-0): Properties, Applications, and Industry Insights

2-(3-Methoxyphenyl)-2-methylpropanoic acid (CAS 17653-94-0) is a specialized organic compound with a molecular formula of C₁₁H₁₄O₃. This methoxy-substituted phenylpropanoic acid derivative has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's methylpropanoic acid backbone combined with a 3-methoxyphenyl moiety makes it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in modulating metabolic pathways, aligning with the growing demand for targeted therapeutic agents.

The synthesis of CAS 17653-94-0 typically involves Friedel-Crafts acylation followed by hydrolysis, with yields optimized through modern catalytic methods. Researchers emphasize its enhanced stability compared to analogous compounds, attributed to steric hindrance from the 2-methyl group. Analytical characterization via HPLC and NMR spectroscopy confirms its high purity (>98%), meeting stringent standards for pharmaceutical intermediates. This aligns with current industry trends favoring high-purity synthetic building blocks for drug development.

In pharmaceutical applications, 2-(3-Methoxyphenyl)-2-methylpropanoic acid serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs). Its structure allows selective COX-2 inhibition – a hot topic in pain management research. The compound's methoxy group enhances membrane permeability, addressing bioavailability challenges often discussed in drug formulation forums. Recent patent filings (2022-2023) reveal its incorporation into next-generation analgesics, particularly those targeting neuropathic pain.

Beyond pharmaceuticals, this compound demonstrates utility in advanced material science. Its aromatic system enables π-stacking in polymer matrices, relevant to organic electronics development. Manufacturers report growing demand from OLED material suppliers, coinciding with the global push for flexible display technologies. The methylpropanoic acid moiety also facilitates covalent bonding with silica nanoparticles, creating hybrid materials for sustainable packaging solutions – a key focus in circular economy initiatives.

Quality control protocols for 17653-94-0 emphasize residual solvent monitoring, particularly for GMP-grade batches. Leading suppliers now provide detailed impurity profiles including ≤0.1% of any single unknown, responding to FDA's stricter guidelines on pharmaceutical impurities. Storage recommendations highlight protection from UV degradation, with nitrogen-blanketed amber glass being the industry standard for long-term preservation.

Environmental considerations for 2-(3-Methoxyphenyl)-2-methylpropanoic acid production have evolved significantly. Lifecycle assessments show 40% lower carbon footprint compared to traditional synthesis routes when using biocatalytic methods – a trending solution in green chemistry circles. The compound's ready biodegradability (OECD 301F) makes it preferable for eco-conscious formulations, addressing ESG concerns in the chemical industry.

Market analysts project 6.8% CAGR for CAS 17653-94-0 derivatives through 2028, driven by expanding generic drug manufacturing in Asia-Pacific regions. Custom synthesis inquiries have surged 120% since 2021, particularly for isotope-labeled versions (¹³C, ²H) used in metabolic flux studies. This reflects broader trends in precision medicine and personalized therapeutics research.

Technical discussions frequently address the compound's pH-dependent solubility (pKa 4.2±0.1), crucial for formulation scientists developing pH-responsive delivery systems. Recent publications detail its metal-chelating properties, suggesting applications in antioxidant formulations – a rapidly growing segment in cosmeceuticals. The 3-methoxy substitution pattern shows particular affinity for copper ions, potentially relevant for neurodegenerative disease research targeting metal dysregulation.

Supply chain dynamics reveal shifting patterns for 2-(3-Methoxyphenyl)-2-methylpropanoic acid, with dual sourcing strategies becoming prevalent post-pandemic. Major producers now offer just-in-time inventory programs with guaranteed 48-hour delivery windows for critical batches. Pricing stability remains strong at $320-$380/kg for research quantities, with volume discounts available for GMP-scale procurement exceeding 100kg.

Emerging research explores the compound's potential in agricultural chemistry as a scaffold for plant growth regulators. Preliminary data indicates auxin-like activity in certain crops, aligning with sustainable agriculture trends. Regulatory filings confirm EPA approval for experimental use as a biostimulant intermediate, opening new commercial avenues.